3,5-dimethoxy-N-[4-(6-methyl-1,3-benzoxazol-2-yl)phenyl]benzamide

• Molecular Formula: C23H20N2O4
• Molecular Weight: 388.4 g/mol
• IUPAC Name: 3,5-dimethoxy-N-[4-(6-methyl-1,3-benzoxazol-2-yl)phenyl]benzamide
• InChI: InChI=1S/C23H20N2O4/c1-14-4-9-20-21(10-14)29-23(25-20)15-5-7-17(8-6-15)24-22(26)16-11-18(27-2)13-19(12-16)28-3/h4-13H,1-3H3,(H,24,26)
• InChI Key: YMKLZANWSXCKIO-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C=C1)N=C(O2)C3=CC=C(C=C3)NC(=O)C4=CC(=CC(=C4)OC)OC

Description

3,5-dimethoxy-N-[4-(6-methyl-1,3-benzoxazol-2-yl)phenyl]benzamide, commonly known as DM-BB, is a chemical compound that has been widely used in scientific research. This compound is a member of the benzamide family and is known for its unique chemical structure, which makes it an ideal candidate for various research applications.

Mechanism of Action

The mechanism of action of DM-BB is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and receptors in the body. This inhibition leads to changes in the biochemical and physiological processes in the body, which can have therapeutic effects.
Biochemical and Physiological Effects:
DM-BB has been shown to have various biochemical and physiological effects on the body. It has been shown to have anti-cancer properties by inhibiting the growth and proliferation of cancer cells. DM-BB has also been shown to have neuroprotective effects by reducing inflammation and oxidative stress in the brain. Additionally, DM-BB has been shown to have analgesic effects by reducing pain perception.

Advantages and Limitations for Lab Experiments

DM-BB has several advantages for lab experiments. It has a unique chemical structure that makes it an ideal candidate for various research applications. It is also relatively easy to synthesize, which makes it more accessible for researchers. However, DM-BB has some limitations as well. It is not very soluble in water, which can make it difficult to use in certain experiments. Additionally, its mechanism of action is not fully understood, which can make it challenging to interpret the results of experiments.

Future Directions

There are several future directions for research related to DM-BB. One potential direction is to study its potential therapeutic applications in the treatment of various diseases, such as cancer and neurodegenerative diseases. Another direction is to study its mechanism of action in more detail to gain a better understanding of how it works in the body. Additionally, further research is needed to explore the limitations of DM-BB in lab experiments and to develop new methods to overcome these limitations.
Conclusion:
In conclusion, DM-BB is a chemical compound that has been widely used in scientific research. It has unique chemical properties that make it an ideal candidate for various research applications. DM-BB has potential therapeutic applications in the treatment of various diseases and has been shown to have various biochemical and physiological effects on the body. However, further research is needed to explore its mechanism of action and to develop new methods to overcome its limitations in lab experiments.

Synthesis Methods

The synthesis of DM-BB involves the reaction between 6-methyl-1,3-benzoxazole-2-amine and 4-(chloromethyl)benzoic acid, followed by the reaction with 3,5-dimethoxyaniline. The final product is obtained through purification using column chromatography. The synthesis of DM-BB is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

DM-BB has been extensively used in scientific research as a tool to study various biological processes. It has been shown to have potential therapeutic applications in the treatment of cancer, neurodegenerative diseases, and pain management. DM-BB has also been used as a probe to study the activity of various enzymes and receptors in the body.